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Compound of Interest

DL-Threonine methyl ester
Compound Name:
hydrochloride

Cat. No.: B1591484

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling DL-Threonine methyl ester hydrochloride, including detailed
operational and disposal plans.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling DL-Threonine methyl ester hydrochloride, a thorough risk assessment
should be conducted to determine the appropriate level of personal protective equipment. The
following table summarizes the recommended PPE and engineering controls.
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Control Type

Recommendation

Citation

Engineering Controls

Facilities should be equipped
with an eyewash station and a
safety shower. Use in a well-
ventilated area to keep

airborne concentrations low.

[1]

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles that conform to
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

(112131

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. Inspect gloves
before use.

[1](21[3]

Respiratory Protection

If exposure limits are exceeded
or if irritation or other
symptoms are experienced,
use a NIOSH/MSHA or
European Standard EN 149

approved respirator.

[1]3]

Operational Plan for Safe Handling

A systematic approach to handling DL-Threonine methyl ester hydrochloride is crucial to

minimize exposure and ensure safety.

1. Preparation:

o Before handling, ensure that all necessary PPE is available and in good condition.

 Verify that the eyewash station and safety shower are accessible and operational.[1]
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e Work in a well-ventilated area, such as a chemical fume hood, to minimize dust generation
and accumulation.[1]

2. Handling:

e Avoid contact with eyes, skin, and clothing.[1]

e Do not breathe dust, vapor, mist, or gas.[1]

o Keep the container tightly closed when not in use.[1][2]

e Wash hands thoroughly after handling and before eating.[1]

3. Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[1][2]

 Itis recommended to keep the substance refrigerated or in a deep freeze (below -20°C).[1]
» Store away from incompatible materials, such as strong oxidizing agents.[1]

4. Emergency Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.[1][2]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove
contaminated clothing and shoes. Get medical attention if irritation develops and persists.[1]

[2]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[1][2]

e Ingestion: Do NOT induce vomiting. Get medical attention.[2]

Disposal Plan
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Proper disposal of DL-Threonine methyl ester hydrochloride and its containers is essential
to prevent environmental contamination and ensure regulatory compliance.

» Waste Material: Dispose of this material and its container in accordance with all applicable
local, state, and federal regulations.[4] It may be necessary to consult with the material
supplier for specific disposal guidance.[4]

o Spills and Leaks: For minor spills, sweep or vacuum up the material and place it into a
suitable, closed container for disposal.[1] Avoid generating dusty conditions.[1] For major
spills, clear the area of personnel, move upwind, and alert the fire brigade.[4] Prevent
spillage from entering drains or water courses.[4]

o Contaminated Packaging: Dispose of as unused product. Do not reuse empty containers.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of DL-Threonine
methyl ester hydrochloride, from initial preparation to final disposal.
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Start: Acquire DL-Threonine
methyl ester hydrochloride

1. Preparation
- Don PPE
- Verify safety equipment
- Prepare well-ventilated workspace

2. Handling
- Weigh and transfer chemical
- Minimize dust generation
- Keep container closed

3. Storage 4. Disposal
- Tightly sealed container Emergency: Resume work - DISp! .
" " - - Collect waste in labeled container
- Dry, well-ventilated area Spill or Exposure (if safe) o P Toe e T 0 G e
- Refrigerate or deep freeze p 9 g

Follow Emergency Procedures
- Eye/Skin: Flush with water
- Inhalation: Move to fresh air

- Ingestion: Seek medical aid

End: Decontaminate workspace
and remove PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of DL-Threonine methyl ester hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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